Cas no 1331417-41-4 (N-ethyl-N,2-diphenylethene-1-sulfonamide)

• Product Name: N-ethyl-N,2-diphenylethene-1-sulfonamide
• CAS No: 1331417-41-4
• MF: C₁₆H₁₇NO₂S
• MW: 287.37668299675
• CID: 5683301
• PubChem ID: 8481443
• Update Time: 2025-10-29

N-ethyl-N,2-diphenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z45510499
• EN300-26576827
• AKOS008677261
• N-ethyl-N,2-diphenylethene-1-sulfonamide
• 1331417-41-4

• Inchi： 1S/C16H17NO2S/c1-2-17(16-11-7-4-8-12-16)20(18,19)14-13-15-9-5-3-6-10-15/h3-14H,2H2,1H3/b14-13+
• InChI Key： BOERVHMJUOYPBT-BUHFOSPRSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(C1C=CC=CC=1)CC)(=O)=O

Computed Properties

• Exact Mass: 287.09799996g/mol
• Monoisotopic Mass: 287.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Additional information on N-ethyl-N,2-diphenylethene-1-sulfonamide

Comprehensive Overview of N-ethyl-N,2-diphenylethene-1-sulfonamide (CAS No. 1331417-41-4): Properties, Applications, and Industry Insights

N-ethyl-N,2-diphenylethene-1-sulfonamide (CAS No. 1331417-41-4) is a specialized sulfonamide derivative with a unique molecular structure that combines an ethyl group, two phenyl rings, and an ethene-sulfonamide backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its sulfonamide functional group is particularly noteworthy, as it often contributes to enhanced binding affinity in drug design, making it a subject of interest for targeted therapeutics and enzyme inhibition studies.

In recent years, the demand for high-purity sulfonamide compounds like N-ethyl-N,2-diphenylethene-1-sulfonamide has surged, driven by advancements in precision medicine and green chemistry. Researchers are actively exploring its role in small-molecule drug development, especially in oncology and inflammation-related pathways. The compound’s structural versatility allows for modifications that can optimize pharmacokinetic properties, a hot topic in AI-driven drug discovery platforms where computational models predict efficacy.

From a synthetic chemistry perspective, CAS No. 1331417-41-4 exemplifies the growing trend toward atom-efficient synthesis. Laboratories are increasingly adopting catalytic methods to produce such sulfonamides with minimal waste, aligning with global sustainability goals. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for verifying its purity, a key concern for buyers sourcing research-grade chemicals.

The compound’s nomenclature—N-ethyl-N,2-diphenylethene-1-sulfonamide—highlights its IUPAC-compliant naming conventions, a detail often searched by chemists validating synthetic routes. Its molecular weight and logP values (indicative of lipophilicity) are frequently queried in QSAR studies, reflecting its relevance in ADMET profiling. Additionally, its thermal stability under various conditions is a practical consideration for industrial-scale applications.

Emerging discussions in patent literature suggest that derivatives of 1331417-41-4 may have untapped potential in material science, particularly in designing polymeric coatings with tailored permeability. This aligns with broader industry shifts toward smart materials, where functional sulfonamides contribute to stimuli-responsive properties. Such interdisciplinary applications underscore the compound’s versatility beyond traditional domains.

For suppliers and distributors, ensuring regulatory compliance for N-ethyl-N,2-diphenylethene-1-sulfonamide is paramount. While not classified as hazardous, proper SDS documentation and storage guidelines (e.g., protection from moisture) are critical to meet GMP standards. These operational details are frequently searched by procurement teams evaluating chemical sourcing partners.

In summary, CAS No. 1331417-41-4 represents a compelling case study in how niche organosulfur compounds can bridge gaps between academic research and industrial innovation. Its trajectory mirrors larger trends like high-throughput screening and molecular docking, positioning it as a valuable asset for next-generation R&D portfolios.